Cas no 22814-95-5 (Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-)

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- structure
22814-95-5 structure
Product Name:Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
CAS No:22814-95-5
MF:C13H12ClN3S
MW:277.772480010986
CID:1412092
PubChem ID:4685264
Update Time:2025-04-20

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
    • 4-(4-chloro-phenyl)-1-phenyl-thiosemicarbazide
    • 4-(4-CHLOROPHENYL)-1-PHENYL-3-THIOSEMICARBAZIDE
    • 22814-95-5
    • AKOS024333635
    • 1-anilino-3-(4-chlorophenyl)thiourea
    • 1-Phenyl-4-(4-chlorophenyl)thiosemicarbazide
    • Inchi: 1S/C13H12ClN3S/c14-10-6-8-11(9-7-10)15-13(18)17-16-12-4-2-1-3-5-12/h1-9,16H,(H2,15,17,18)
    • InChI Key: HMXMVJBDDXZYBL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(NNC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 277.04426
  • Monoisotopic Mass: 277.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2A^2
  • XLogP3: 4

Experimental Properties

  • PSA: 36.09

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Related Literature

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